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Compound of Interest

Compound Name: Dodecyl acetate

CAS No.: 112-66-3

Cat. No.: B107313

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with dodecyl
acetate. The information is designed to address specific issues that may be encountered

during experiments involving its volatility.

Frequently Asked Questions (FAQs)
Q1: What is the volatility of dodecyl acetate at room temperature?

A1: Dodecyl acetate is a low-volatility compound. Its vapor pressure at 25 °C is approximately

0.13 Pascals (Pa)[1] or about 0.000468 mmHg.[2] This low volatility is attributed to its relatively

high molecular weight (228.37 g/mol ) and the presence of intermolecular forces.

Q2: How does temperature affect the volatility of dodecyl acetate?

A2: The volatility of dodecyl acetate, like all liquids, increases with temperature. As the

temperature rises, the kinetic energy of the dodecyl acetate molecules increases, allowing

them to overcome intermolecular forces and escape into the vapor phase more readily. This

relationship is evident in its boiling point at different pressures.
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Q3: What is the boiling point of dodecyl acetate at atmospheric pressure?

A3: The boiling point of dodecyl acetate at standard atmospheric pressure (760 mmHg) is 265

°C.[1] At reduced pressures, the boiling point is significantly lower.

Q4: Are the Antoine equation constants available for dodecyl acetate?

A4: Based on the conducted literature search, specific Antoine equation constants (A, B, and

C) for dodecyl acetate are not readily available. The Antoine equation is an empirical

expression that relates vapor pressure and temperature. However, the relationship between

temperature and vapor pressure can be understood through its documented boiling points at

various pressures.

Q5: Is dodecyl acetate thermally stable at elevated temperatures?

A5: Dodecyl acetate is generally considered stable under normal conditions.[3] However, like

most esters, it can undergo thermal decomposition at high temperatures, which could affect

volatility measurements. The flash point of dodecyl acetate is 113 °C (235.4 °F) in a closed

cup, indicating the temperature at which it can form an ignitable mixture with air. It is advisable

to conduct volatility experiments below its decomposition temperature to ensure sample

integrity.

Data Presentation
The following table summarizes the relationship between the boiling point and pressure of

dodecyl acetate, which is indicative of its volatility at different temperatures.

Temperature (°C) Pressure (mmHg) Pressure (Pa)

150 15 1999.8

180 40 5332.9

265 760 101325

Note: These values are based on the boiling points at reduced and atmospheric pressures.[1]
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Troubleshooting Guide
This guide addresses common issues encountered during the experimental determination of

dodecyl acetate volatility.
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Issue Possible Cause Troubleshooting Steps

Inconsistent or non-

reproducible vapor pressure

readings

1. Temperature fluctuations in

the experimental setup.2.

Presence of impurities in the

dodecyl acetate sample.3. Air

leaks in the vacuum system

(for reduced pressure

measurements).

1. Ensure precise and stable

temperature control of the

sample.2. Use high-purity

dodecyl acetate (≥97%).

Consider purification if

necessary.3. Thoroughly check

all seals and connections in

the vacuum apparatus for

leaks.

Lower than expected vapor

pressure

1. Incomplete degassing of the

sample, leading to the

presence of dissolved air.2.

Inaccurate temperature

measurement at the sample's

surface.

1. Degas the sample

thoroughly before starting the

measurement, for example, by

using a freeze-pump-thaw

cycle.2. Calibrate the

temperature sensor and

ensure it is positioned to

accurately reflect the sample's

temperature.

Higher than expected vapor

pressure

1. Presence of volatile

impurities in the sample.2.

Thermal decomposition of the

sample at high temperatures.

1. Verify the purity of the

dodecyl acetate using

techniques like gas

chromatography.2. Ensure the

experimental temperature is

well below the decomposition

temperature of dodecyl

acetate. Consider using a

lower temperature range for

measurements.

Sample bumping or uneven

boiling

1. Lack of boiling chips or a

stirring mechanism.2. Too

rapid heating of the sample.

1. Add boiling chips or use a

magnetic stirrer to ensure

smooth boiling.2. Heat the

sample slowly and uniformly to

achieve equilibrium between

the liquid and vapor phases.
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Experimental Protocols
Methodology for Determining Vapor Pressure using the
Ebullioscopic Method
The ebullioscopic method involves measuring the boiling point of a substance at different

controlled pressures.

1. Apparatus Setup:

A boiling flask equipped with a heating mantle.

A condenser to recondense the vapor.

A temperature sensor (e.g., a calibrated platinum resistance thermometer) placed to

measure the temperature of the boiling liquid-vapor equilibrium.

A pressure sensor (e.g., a manometer) to accurately measure the system pressure.

A vacuum pump and a needle valve to control the system pressure.

2. Procedure:

Place a known volume of high-purity dodecyl acetate into the boiling flask along with boiling

chips.

Assemble the apparatus, ensuring all connections are airtight.

Evacuate the system to the lowest desired pressure using the vacuum pump.

Gently heat the dodecyl acetate using the heating mantle until it reaches a steady boil.

Record the stable temperature and pressure once the system has reached equilibrium.

Incrementally increase the pressure using the needle valve and repeat step 5 for each new

pressure point.
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Continue this process until a range of data points has been collected up to the desired

maximum pressure.

3. Data Analysis:

Plot the natural logarithm of the pressure (ln P) against the inverse of the absolute

temperature (1/T).

The resulting data can be fitted to the Clausius-Clapeyron equation to determine the

enthalpy of vaporization.

Visualizations
Relationship between Temperature and Volatility
The following diagram illustrates the fundamental relationship between temperature and the

volatility of dodecyl acetate. An increase in temperature leads to a higher kinetic energy of the

molecules, resulting in an increased vapor pressure.
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Figure 1. The effect of temperature on dodecyl acetate volatility.

Experimental Workflow for Volatility Measurement
This diagram outlines the key steps in the experimental workflow for determining the vapor

pressure of dodecyl acetate.
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Figure 2. Workflow for vapor pressure determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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